Cas no 71173-00-7 (6-Benzylamino-2-Methyl-Heptan-2-Ol)

• Product Name: 6-Benzylamino-2-Methyl-Heptan-2-Ol
• CAS No: 71173-00-7
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 1748085
• PubChem ID: 4992121
• Update Time: 2025-04-21

6-Benzylamino-2-Methyl-Heptan-2-Ol Chemical and Physical Properties

Names and Identifiers

• 6-(Benzylamino)-2-methyl-2-heptanol
• N-benzyl-6-methoxybenzo[d]thiazol-2-amine
• benzyl-(6-methoxy-benzothiazol-2-yl)-amine
• AC1M0L6N
• Benzyl-(6-methoxy-benzothiazol-2-yl)-amin
• 2-Benzylamino-6-methyl-heptan-6-ol
• 2-Benzylamino-6-methoxy-benzothiazol
• F0646-3601
• 2-benzylamino-6-methoxybenzothiazole
• AG-E-17002
• AC1Q4DV3
• 6-benzylamino-2-methyl-heptan-2-ol
• CTK4D2716
• 6-Methoxy-2-benzylamino-benzthiazol
• AKOS024322967
• 6-Benzylamino-2-Methyl-2-Heptanol
• 71173-00-7
• C15H25NO
• 6-(benzylamino)-2-methylheptan-2-ol
• 6-Benzylamino-2-Methyl-Heptan-2-Ol

• Inchi： 1S/C15H25NO/c1-13(8-7-11-15(2,3)17)16-12-14-9-5-4-6-10-14/h4-6,9-10,13,16-17H,7-8,11-12H2,1-3H3
• InChI Key： OJBAKWHMDUKQLQ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCCC(C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.19375
• Monoisotopic Mass: 235.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines